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These application notes provide a detailed protocol for the fluorescent labeling of azide-
modified proteins using AF 568 DBCO via a copper-free click chemistry reaction known as
Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). This method is highly specific, efficient,
and bioorthogonal, making it ideal for labeling proteins in complex biological samples, including
live cells, without the cytotoxicity associated with copper catalysts.[1][2][3][4][5]

AF 568 is a bright, photostable, and hydrophilic orange-fluorescent dye, structurally identical to
Alexa Fluor® 568.[4][6] Its dibenzocyclooctyne (DBCO) group is one of the most reactive
cycloalkynes for SPAAC, exhibiting a significantly higher reaction rate with azides compared to
other cyclooctynes.[7] This allows for efficient labeling of azide-containing biomolecules inside
living cells and whole organisms.[6][7]

Physicochemical and Spectral Properties of AF 568
DBCO

A summary of the key quantitative data for AF 568 DBCO is presented below.
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Property Value Reference
Excitation Maximum (Aex) 579 nm [61[81I9]
Emission Maximum (Aem) 603 nm [61[81[9]
Molar Extinction Coefficient (g) ~94,000 cm~1M~1 [6]
Molecular Weight ~1155.44 g/mol [6]
Solubility Water, DMSO, DMF [4][10]

Store at -20°C in the dark,
Storage Conditions desiccated. Stable forupto 24  [7]

months.

Experimental Protocols

This section details the necessary steps for preparing reagents and performing the protein
labeling reaction. The protocol assumes the protein of interest has been modified to contain an
azide group. This can be achieved through various methods, such as metabolic labeling with
azide-bearing amino acid analogs (e.g., L-azidohomoalanine, AHA) or site-specific enzymatic
modification.[1][5]

Diagram of the Experimental Workflow
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Caption: Experimental workflow for labeling azide-modified proteins with AF 568 DBCO.
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Materials Required

Azide-modified protein in a suitable buffer (e.g., PBS, pH 7.4). The buffer should be free of
primary amines or ammonium ions.[11]

AF 568 DBCO
Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Size-Exclusion Chromatography (SEC) column (e.g., Sephadex G-25) or other protein
purification system.

Reaction tubes (e.g., microcentrifuge tubes)

Reagent Preparation

AF 568 DBCO Stock Solution: Prepare a 1-10 mM stock solution of AF 568 DBCO in
anhydrous DMF or DMSO. Protect the solution from light and moisture. For long-term
storage, aliquot and store at -20°C. When dissolved in DMSO, the DBCO-NHS ester is
stable for 2-3 months at -20°C.[12]

Protein Solution: The protein concentration should ideally be 2 mg/mL or higher for efficient
labeling.[11] If the protein solution is dilute, it should be concentrated. The buffer must be
free of primary amines (e.g., Tris) and sodium azide, which can interfere with the reaction.
[11][12] If necessary, perform a buffer exchange into PBS.

Protein Labeling Protocol

Reaction Setup: In a reaction tube, combine the azide-modified protein with the AF 568
DBCO stock solution. A 2-4 fold molar excess of AF 568 DBCO to the protein is
recommended for initial experiments.[12] The optimal ratio may need to be determined
empirically.

Incubation: Incubate the reaction mixture overnight (e.g., 8-12 hours) at 4°C, protected from
light.[12] Alternatively, the reaction can be performed for 1-2 hours at room temperature or
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for 6 hours at 37°C.[13][14] Reaction times may vary depending on the protein and desired
degree of labeling.

« Purification of the Labeled Protein: After incubation, it is crucial to remove the unreacted AF
568 DBCO. This is typically achieved using a size-exclusion chromatography column (e.g., a
desalting column like Sephadex G-25) equilibrated with PBS.[14] Collect the fractions
containing the fluorescently labeled protein, which will elute first.

» Storage: Store the purified, labeled protein at 4°C, protected from light. For long-term
storage, it is recommended to add a cryoprotectant (e.g., glycerol) or stabilizing protein (e.g.,
BSA) and store in aliquots at -20°C or -80°C.[11][14]

Characterization of Labeled Protein

The degree of labeling (DOL), which is the average number of dye molecules per protein, can
be determined spectrophotometrically by measuring the absorbance at 280 nm (for the protein)
and 579 nm (for AF 568).

Signaling Pathway and Reaction Visualization

The SPAAC reaction is a bioorthogonal ligation that forms a stable triazole linkage between the
azide-modified protein and the DBCO-functionalized dye.

Diagram of the SPAAC Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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